Cas no 32539-39-2 (1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea
• CAS No: 32539-39-2
• MF: C₁₇H₁₅Cl₂N₃O
• MW: 348.226501703262
• MDL: MFCD00397149
• CID: 5195116
• Update Time: 2025-06-15

1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea

• MDL： MFCD00397149
• Inchi： 1S/C17H15Cl2N3O/c18-14-6-5-12(9-15(14)19)22-17(23)20-8-7-11-10-21-16-4-2-1-3-13(11)16/h1-6,9-10,21H,7-8H2,(H2,20,22,23)
• InChI Key： JAWNRLZTUAFYAS-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCCC1C2=C(NC=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea

Research Brief on 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea (CAS: 32539-39-2)

1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea (CAS: 32539-39-2) is a synthetic urea derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of various biological pathways, particularly in the context of neurodegenerative diseases and cancer. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

Recent investigations into the compound's mechanism of action have revealed its ability to interact with key cellular targets, including serotonin receptors and protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea exhibits high affinity for the 5-HT_2A receptor, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. Additionally, the compound has shown inhibitory effects on specific protein kinases involved in cancer cell proliferation, as evidenced by in vitro assays conducted by researchers at the University of Cambridge.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. A recent preclinical trial reported in Bioorganic & Medicinal Chemistry Letters (2024) indicated that 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea demonstrates favorable oral absorption and moderate plasma half-life in rodent models. However, challenges remain in optimizing its blood-brain barrier penetration, which is critical for its application in neurodegenerative diseases. Structural modifications, such as the introduction of fluorine atoms, are currently being explored to enhance its CNS bioavailability.

In the context of cancer research, 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea has emerged as a promising lead compound for the development of novel kinase inhibitors. A 2024 study published in Cancer Research highlighted its selective inhibition of the PI3K/AKT/mTOR pathway in glioblastoma cell lines, leading to significant reductions in tumor growth in xenograft models. These findings underscore the compound's potential as a targeted therapy for aggressive cancers, though further optimization is required to mitigate off-target effects.

Despite these promising developments, several challenges must be addressed before 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea can progress to clinical trials. Issues such as metabolic stability, toxicity profiles, and formulation optimization remain areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into therapeutic applications. Future studies will likely focus on elucidating the compound's structure-activity relationships and exploring its potential in combination therapies.

In conclusion, 1-(3,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea (CAS: 32539-39-2) represents a versatile scaffold with significant potential in both neuroscience and oncology. Its dual activity on serotonin receptors and protein kinases positions it as a unique candidate for drug development. Continued research efforts will be essential to fully realize its therapeutic promise and address the existing pharmacological challenges.